Cas no 916258-24-7 (tert-Butyl 5-bromo-3-methyl-1H-pyrazolo3,4-bpyridine-1-carboxylate)

• Product Name: tert-Butyl 5-bromo-3-methyl-1H-pyrazolo3,4-bpyridine-1-carboxylate
• CAS No: 916258-24-7
• MF: C₁₂H₁₄BrN₃O₂
• MW: 312.16246175766
• MDL: MFCD13183735
• CID: 820453
• PubChem ID: 53385503
• Update Time: 2024-10-26

tert-Butyl 5-bromo-3-methyl-1H-pyrazolo3,4-bpyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
• tert-butyl 5-bromo-3-methylpyrazolo[3,4-b]pyridine-1-carboxylate
• AK104050
• 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 5-bromo-3-methyl-, 1,1-dimethylethyl ester
• ZVHYMSMKXHSFLB-UHFFFAOYSA-N
• FCH1624768
• OR305390
• AX8235589
• AB1009705
• AB0069465
• ST24025956
• 1H-Pyrazolo[3,4-b]pyridine-1-carboxylicacid,5-bromo-3-methyl-,1,1-dimethylethyl ester
• 1,1-Dimethylethyl 5-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate (ACI)
• 916258-24-7
• SCHEMBL5060972
• 1-N-Boc-5-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine
• C12H14BrN3O2
• AKOS015951367
• DS-4212
• DTXSID10693740
• CS-0119300
• tert-Butyl5-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
• DB-344371
• MFCD13183735
• tert-Butyl 5-bromo-3-methyl-1H-pyrazolo3,4-bpyridine-1-carboxylate

• MDL： MFCD13183735
• Inchi： 1S/C12H14BrN3O2/c1-7-9-5-8(13)6-14-10(9)16(15-7)11(17)18-12(2,3)4/h5-6H,1-4H3
• InChI Key： ZVHYMSMKXHSFLB-UHFFFAOYSA-N
• SMILES： O=C(N1C2C(=CC(=CN=2)Br)C(C)=N1)OC(C)(C)C

Computed Properties

• Exact Mass: 311.02700
• Monoisotopic Mass: 311.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57
• XLogP3: 3.2

Experimental Properties

• Density: 1.50
• PSA: 57.01000
• LogP: 3.28540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines